2-{4-[5-(2,4-Dichlorophenyl)-2-furyl]-1,3-thiazol-2-yl}-3-(4-methoxyphenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C23H14Cl2N2O2S/c1-28-17-5-2-14(3-6-17)10-15(12-26)23-27-20(13-30-23)22-9-8-21(29-22)18-7-4-16(24)11-19(18)25/h2-11,13H,1H3/b15-10-
• InChI Key: ISPXDGRAHAWPPQ-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C23H14Cl2N2O2S
• Molecular Weight: 453.3 g/mol

Description

2-{4-[5-(2,4-Dichlorophenyl)-2-furyl]-1,3-thiazol-2-yl}-3-(4-methoxyphenyl)acrylonitrile is a useful research compound. Its molecular formula is C23H14Cl2N2O2S and its molecular weight is 453.34. The purity is usually 95%.
BenchChem offers high-quality 2-{4-[5-(2,4-Dichlorophenyl)-2-furyl]-1,3-thiazol-2-yl}-3-(4-methoxyphenyl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{4-[5-(2,4-Dichlorophenyl)-2-furyl]-1,3-thiazol-2-yl}-3-(4-methoxyphenyl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Properties

• The synthesis of acrylonitrile derivatives, including those structurally related to 2-{4-[5-(2,4-Dichlorophenyl)-2-furyl]-1,3-thiazol-2-yl}-3-(4-methoxyphenyl)acrylonitrile, has been explored for their potential anticancer properties. For example, certain derivatives have shown moderate anticancer activity, particularly against breast cancer cell lines, demonstrating the compound's relevance in the search for new therapeutic agents (Matiichuk et al., 2022).

Liquid Crystalline Materials

• Studies on the thermal properties of liquid crystalline materials incorporating related furan and thiophene compounds highlight the compound's potential application in the development of materials with unique physical properties. Such studies contribute to our understanding of the molecular interactions that dictate the behavior of liquid crystals (Miyake et al., 1984).

Novel Organic Compounds

• The compound has been utilized in the synthesis of new organic materials, such as those exhibiting aggregation-enhanced emission (AIE) effects. Research into the piezochromic behaviors of these compounds under hydrostatic pressure opens avenues for developing advanced materials for sensing and imaging applications (Ouyang et al., 2016).

Molecular Docking and Quantum Chemical Calculations

• Molecular docking and quantum chemical calculations on structurally similar compounds have provided insights into their potential biological activities and molecular interactions. These studies are fundamental in drug design and the exploration of new compounds with desired pharmacological profiles (Viji et al., 2020).